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Compound of Interest

Compound Name: 4-Nonylaniline

Cat. No.: B1345694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nonylaniline, a long-chain

alkylated aromatic amine. Due to the limited availability of detailed experimental data for this

specific compound, this document combines known properties with generalized, representative

protocols for the synthesis and characterization of p-alkylanilines. This approach offers a robust

framework for researchers and drug development professionals working with or considering the

use of 4-Nonylaniline and related compounds.

Core Properties of 4-Nonylaniline
4-Nonylaniline, also known as p-nonylaniline, is an organic compound with the chemical

formula C₁₅H₂₅N. Its structure consists of an aniline core with a nonyl group attached at the

para position of the benzene ring. While extensive experimental data for 4-Nonylaniline is not

readily available in the public domain, some of its fundamental properties have been reported

or can be predicted.

Table 1: Physicochemical Properties of 4-Nonylaniline
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Property Value Source

CAS Number 37529-29-6 Chemical Abstracts Service

Molecular Formula C₁₅H₂₅N -

Molecular Weight 219.37 g/mol -

Boiling Point 144 °C at 2 mmHg Reported

Density (Predicted) 0.913 ± 0.06 g/cm³ Predicted

pKa (Predicted) 4.96 ± 0.10 Predicted

To provide a broader context for the physical properties of 4-Nonylaniline, the following table

presents the trend in boiling points for a homologous series of p-alkylanilines. This data can be

used to estimate the properties of 4-Nonylaniline and other long-chain alkylanilines.

Table 2: Boiling Points of p-Alkylanilines

Compound Alkyl Chain
Molecular Weight (
g/mol )

Boiling Point (°C)

p-Ethylaniline C₂H₅ 121.18 216

p-Butylaniline C₄H₉ 149.23 243

p-Hexylaniline C₆H₁₃ 177.28 275-277

p-Octylaniline C₈H₁₇ 205.34 305-307

4-Nonylaniline C₉H₁₉ 219.37
~320-330 (Estimated

at atm. pressure)

Synthesis and Characterization
Due to the absence of a specific, detailed synthesis protocol for 4-Nonylaniline in the

literature, a general and representative experimental procedure for the synthesis of p-

alkylanilines is provided below. This method is based on the well-established reductive

amination of a ketone with aniline. Following the synthesis, standard analytical techniques for

the characterization of the product are outlined.
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Generalized Experimental Protocol for the Synthesis of
4-Nonylaniline
This protocol describes the synthesis of 4-Nonylaniline via reductive amination of nonanal with

aniline, followed by reduction of the intermediate imine.

Materials:

Aniline

Nonanal

Sodium triacetoxyborohydride (STAB)

Dichloroethane (DCE)

Acetic acid

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Dichloromethane (DCM)

Hexane

Ethyl acetate

Procedure:

Imine Formation: In a round-bottom flask, dissolve aniline (1.0 eq) in dichloroethane (DCE).

To this solution, add nonanal (1.0 eq) and a catalytic amount of acetic acid. Stir the reaction

mixture at room temperature for 2-4 hours. The progress of the imine formation can be

monitored by Thin Layer Chromatography (TLC).

Reduction: Once the imine formation is complete, add sodium triacetoxyborohydride (STAB)

(1.5 eq) portion-wise to the reaction mixture. Continue stirring at room temperature

overnight.
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Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium

bicarbonate solution until the effervescence ceases. Transfer the mixture to a separatory

funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the

crude product.

Chromatography: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient to yield pure 4-Nonylaniline.

Generalized Experimental Protocol for Characterization
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., HP-5MS)

is used.

Sample Preparation: Prepare a dilute solution of the synthesized 4-Nonylaniline in

dichloromethane.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: 40-500 amu.
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Data Analysis: The retention time of the peak corresponding to 4-Nonylaniline and the

fragmentation pattern in the mass spectrum will confirm the identity and purity of the

compound. The molecular ion peak should be observed at m/z = 219.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis:

Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

Sample Preparation: Dissolve approximately 10-20 mg of the purified 4-Nonylaniline in

deuterated chloroform (CDCl₃).

¹H NMR: Acquire the proton NMR spectrum. The expected signals would include:

Aromatic protons in the range of 6.5-7.5 ppm.

A broad singlet for the -NH₂ protons around 3.5-4.5 ppm.

Signals for the nonyl chain protons, including a triplet for the terminal methyl group around

0.9 ppm and multiplets for the methylene groups.

¹³C NMR: Acquire the carbon NMR spectrum. The expected signals would include:

Aromatic carbon signals in the range of 110-150 ppm.

Aliphatic carbon signals for the nonyl chain in the range of 14-40 ppm.

Role in Drug Discovery and Development
Aniline and its derivatives are important structural motifs in many pharmaceuticals.[1][2] They

can serve as versatile building blocks for the synthesis of a wide range of biologically active

molecules.[3] However, the aniline scaffold is also associated with potential toxicity, primarily

due to metabolic activation by cytochrome P450 enzymes, which can lead to the formation of

reactive metabolites.[4][5][6]

The introduction of a long alkyl chain, such as the nonyl group in 4-Nonylaniline, can

significantly alter the physicochemical properties of the parent aniline molecule. This

modification can influence its lipophilicity, membrane permeability, and metabolic stability, which
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are critical parameters in drug design. Researchers may explore long-chain alkylanilines to

modulate the pharmacokinetic and pharmacodynamic profiles of lead compounds.

Visualizing Workflows
General Synthesis of p-Alkylanilines
The following diagram illustrates a generalized synthetic pathway for the preparation of p-

alkylanilines.

Caption: Generalized synthesis of p-alkylanilines.

Workflow for Synthesis and Screening of Novel Aniline
Derivatives
This diagram outlines a logical workflow for the synthesis and subsequent screening of a novel

aniline derivative, such as 4-Nonylaniline, in a drug discovery context.

Caption: Drug discovery workflow for aniline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345694#4-nonylaniline-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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